N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide

• IUPAC Name: 2,2-diphenyl-N-(1-propan-2-ylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C22H28N2O/c1-17(2)24-15-13-20(14-16-24)23-22(25)21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,17,20-21H,13-16H2,1-2H3,(H,23,25)
• InChI Key: FXGQYTZEVMGXCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide, also known as A-836,339, is a synthetic compound that belongs to the class of non-opioid analgesics. This compound has gained significant attention in the field of scientific research due to its potential use as a pain reliever, without the risk of addiction or other side effects associated with traditional opioid analgesics.

Mechanism of Action

N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide acts as a modulator of the cannabinoid receptor 2 (CB2). This receptor is primarily expressed in immune cells and is involved in the regulation of inflammation and pain. By modulating the CB2 receptor, N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide can reduce inflammation and pain, without the risk of addiction or other side effects associated with traditional opioid analgesics.
Biochemical and Physiological Effects:
N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide has been shown to reduce pain and inflammation in several animal models. Additionally, this compound has also been shown to reduce anxiety and depression-like behaviors in animal models. These effects are thought to be mediated through the modulation of the CB2 receptor.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide is its potential as a non-opioid analgesic. This compound has shown efficacy in relieving pain, without the risk of addiction or other side effects associated with traditional opioid analgesics. Additionally, this compound has also shown potential as a treatment for other conditions, such as anxiety and depression.
One of the limitations of N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide is its limited availability. This compound is not commercially available, and its synthesis requires expertise in synthetic chemistry. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

Several future directions for the study of N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide can be identified. First, further studies are needed to determine the safety and efficacy of this compound in humans. Second, the potential use of this compound as a treatment for other conditions, such as anxiety and depression, should be explored. Third, the development of more efficient synthesis methods for this compound could increase its availability for research purposes. Finally, the development of analogs of N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide with improved potency and selectivity could lead to the development of more effective non-opioid analgesics.

Synthesis Methods

The synthesis of N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide involves the reaction of 1-(4-fluorophenyl)piperazine with 2-bromobenzophenone in the presence of a base, followed by the reduction of the resulting ketone with sodium borohydride. The final product is obtained through a purification process involving recrystallization.

Scientific Research Applications

N-(1-isopropyl-4-piperidinyl)-2,2-diphenylacetamide has been extensively studied for its potential use as a non-opioid analgesic. Several studies have demonstrated its efficacy in relieving pain, without the risk of addiction or other side effects associated with traditional opioid analgesics. Additionally, this compound has also shown potential as a treatment for other conditions, such as anxiety and depression.